Cas no 15568-85-1 (5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione)

5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione structure

15568-85-1 structure

Product Name:5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione

CAS No:15568-85-1

MF:C₈H₁₀O₅

MW:186.162003040314

MDL:MFCD00599240

CID:175081

PubChem ID:152111

Update Time:2025-04-19

5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

- 5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
- 5-(MethoxyMethylidene)-2,2-diMethyl-1,3-dioxane-4,6-dione
- 1,3-Dioxane-4,6-dione,5-(methoxymethylene)-2,2-dimethyl-
- Methoxymethylene meldrum's acid
- 1,3-Dioxane-4,6-dione, 5-(methoxymethylene)-2,2-dimethyl-
- NSC662768
- 5-Methoxymethylene-2,2-dimethyl-[1,3]dioxane-4,6-dione
- methoxymethylenedimethyldioxanedione
- PubChem18584
- Methoxymethylene cyclic isopropylidene malonate
- methoxy methylene Meldrum's acid
- DVLSQHLXPRYYRC-UHFFFAOYSA-N
- K
- J-516366
- DTXSID10165952
- FT-0650838
- 1L-352S
- BCP14499
- InChI=1/C8H10O5/c1-8(2)12-6(9)5(4-11-3)7(10)13-8/h4H,1-3H
- AKOS000281352
- MFCD00599240
- 5-methoxymethylidene-2,2-dimethyl-1,3-dioxane-4,6-dione
- 5-(Methoxymethylene)-2 pound not2-dimethyl-1 pound not3-dioxane-4 pound not6-dione
- 2, 2-dimethyl-5-methoxymethylene-1,3-dioxan-4,6-dione
- SY007080
- 15568-85-1
- SCHEMBL796744
- CS-M0456
- 2,2-dimethyl-5-methoxymethylene-1,3-dioxan-4,6-dione
- 2,2-dimethyl-5-methoxymethylene-1,3-dioxane-4,6-dione
- 2,2-dimethyl 4,6-dioxo-5-methoxymethylene-1.3-dioxane
- NSC-662768
- AM62648
- STL556103
- DB-006918
- BBL102304
- MDL： MFCD00599240
- Inchi： 1S/C8H10O5/c1-8(2)12-6(9)5(4-11-3)7(10)13-8/h4H,1-3H3
- InChI Key： DVLSQHLXPRYYRC-UHFFFAOYSA-N
- SMILES： O1C(/C(=C\OC)/C(=O)OC1(C)C)=O

Computed Properties

Exact Mass: 186.05300
Monoisotopic Mass: 186.053
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.8
XLogP3: 0.9

Experimental Properties

Color/Form: No data avaiable
Density: 1.3±0.1 g/cm3
Melting Point: 132-134°C
Boiling Point: 390.0±42.0 °C at 760 mmHg
Flash Point: 178.7℃
Refractive Index: 1.523
PSA: 61.83000
LogP: 0.35280
Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：Store long-term at -20°C

5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043488-5g	5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione	15568-85-1	95+%	5g	2112CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043488-25g	5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione	15568-85-1	95+%	25g	7038CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043488-1g	5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione	15568-85-1	95+%	1g	682CNY	2021-05-07
Chemenu	CM181935-1000g	5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione	15568-85-1	95+%	1000g	$1600	2021-08-05
Alichem	A449040281-25g	5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione	15568-85-1	95%	25g	244.42 USD	2021-06-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043488-1g	5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione	15568-85-1	95+%	1g	682.0CNY	2021-07-05
Chemenu	CM181935-50g	5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione	15568-85-1	95%+	50g	$198	2023-03-06
Apollo Scientific	OR951532-5g	5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione	15568-85-1	99%	5g	£17.00	2025-03-21
Apollo Scientific	OR951532-25g	5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione	15568-85-1	99%	25g	£25.00	2025-03-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M53760-25g	5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione	15568-85-1	97%	25g	￥546.0	2022-04-27

5-(Methoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:15568-85-1)5-(甲氧亚甲基)-2,2-二甲基-1,3-二氧杂环已烷-4,6-二酮

Order Number:LE27047773

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:02

Price ($):discuss personally

Email:18501500038@163.com

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